Phaeofurans A
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Overview
Description
Phaeofurans A is a natural product found in Phaeoacremonium with data available.
Scientific Research Applications
Phaeofurans A and B: Antifungal Effects
This compound and B, identified as new benzofuran-derived metabolites of polyketide origin, were discovered in a fungicolous isolate of the genus Phaeoacremonium (NRRL 32148). Notably, these compounds were accompanied by sorbicillin analogues in the extract, which exhibited significant antifungal effects (Reátegui, Wicklow, & Gloer, 2006).
Phytoprostanes and Phytofurans in Plant Stress
Phytoprostanes (PhytoPs) and phytofurans (PhytoFs), including phaeofurans, are oxylipins synthesized by nonenzymatic peroxidation of α-linolenic acid. These compounds act as biomarkers of oxidative degradation in plant foods. Studies have explored the effect of environmental conditions and supplements like salicylic acid on the levels of these stress biomarkers in plants, revealing their potential as indicators of plant health and stress responses (Pinciroli et al., 2018).
Enzymatic Hydrolysis for Phytoprostane and Phytofuran Analysis
An optimized enzymatic hydrolysis method using bacterial and yeast esterases has been developed to quantify PhytoPs and PhytoFs more accurately. This method allows for a better understanding of these compounds' roles in plant physiology, biotechnology, and biological functions (Domínguez‐Perles et al., 2020).
Phytofurans in Nutritional Studies
The identification and quantification of phytofurans in various food sources, like coffee and cocoa by-products, have been conducted to explore their potential use in the functional food industry. These studies highlight the role of phytofurans as bioactive compounds with various biological activities (Ruesgas-Ramón et al., 2019).
Synthesis and Discovery in Food Sources
Research on the synthesis and discovery of phytofurans has revealed their presence in nuts and seeds, indicating their broader occurrence in plant-based food sources. This discovery opens up potential applications in studying dietary intake and the health effects of these compounds (Cuyamendous et al., 2015).
Properties
Molecular Formula |
C8H8O4 |
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Molecular Weight |
168.15 g/mol |
IUPAC Name |
(1aR,2R,6R,6aS)-1a,2,6,6a-tetrahydrooxireno[2,3-f][2]benzofuran-2,6-diol |
InChI |
InChI=1S/C8H8O4/c9-5-3-1-11-2-4(3)6(10)8-7(5)12-8/h1-2,5-10H/t5-,6-,7-,8+/m1/s1 |
InChI Key |
MKXNJYOXVYLCPJ-XUTVFYLZSA-N |
Isomeric SMILES |
C1=C2[C@H]([C@H]3[C@H](O3)[C@@H](C2=CO1)O)O |
Canonical SMILES |
C1=C2C(C3C(O3)C(C2=CO1)O)O |
Synonyms |
phaeofuran A |
Origin of Product |
United States |
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